N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H28N2O4/c1-5-12-25-19-11-8-17(14-20(19)29-15-23(2,3)22(25)27)24-21(26)13-16-6-9-18(28-4)10-7-16/h6-11,14H,5,12-13,15H2,1-4H3,(H,24,26)
• InChI Key: DPUJIWOGQJAOPR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H28N2O4 and its molecular weight is 396.487. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism Studies

Research has demonstrated the metabolism of related compounds by human liver microsomes and cytochrome P450 isoforms, indicating the potential for studying metabolic pathways and interactions within the human body. For example, studies on alachlor metabolism by human liver microsomes identify specific cytochrome P450 isoforms responsible for metabolite formation, which can inform drug development and safety assessments (Coleman et al., 1999).

Synthesis and Structural Studies

Several papers focus on the synthesis of complex organic compounds with potential biological and pharmacological activities. For instance, the development of novel fungicidal compounds through the synthesis of dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues shows the application of similar structures in creating new agricultural chemicals (Yang et al., 2017).

Pharmacological Activity

Compounds related to the specified chemical structure have been explored for various pharmacological activities, including antiallergic effects and potential as antipsychotic agents. The synthesis and evaluation of dibenz[b,e]oxepin derivatives reveal their potential as orally active antiallergic agents, indicating the importance of these structures in medicinal chemistry (Ohshima et al., 1992).

Anti-inflammatory Activity

Research into the synthesis of novel compounds with anti-inflammatory activity showcases the therapeutic potential of structurally complex molecules. Studies on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides reveal significant anti-inflammatory properties, underscoring the utility of these compounds in drug discovery (Sunder & Maleraju, 2013).